2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione

• IUPAC Name: 2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H20N4O2S2/c22-17-16-14-8-5-9-15(14)29-18(16)24-21(23-17)28-11-4-3-10-25-19(26)12-6-1-2-7-13(12)20(25)27/h1-2,6-7H,3-5,8-11H2,(H2,22,23,24)
• InChI Key: BVJGOYAWHAFAJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC(=NC(=C23)N)SCCCCN4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C21H20N4O2S2
• Molecular Weight: 424.5 g/mol

Description

2-[4-[(12-amino-7-thia-9,11-diazatricyclo[64002,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione is a complex organic compound featuring a unique structure with multiple rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(12-amino-7-thia-9,11-diazatricyclo[640The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired transformations .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to enhance yield and purity. This includes scaling up the reactions, using more efficient catalysts, and employing advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions vary depending on the desired transformation, such as temperature, solvent, and catalyst .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. These products can include various derivatives with modified functional groups .

Scientific Research Applications

2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application .

Comparison with Similar Compounds

Similar Compounds

• 7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraen-12-amine
• 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-10-yl}propanoic acid .

Uniqueness

2-[4-[(12-amino-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-10-yl)sulfanyl]butyl]isoindole-1,3-dione is unique due to its specific structure and functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .